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Compound of Interest

Compound Name: YMI7E

Cat. No.: B3061551

Immediate Safety and Logistical Information for Researchers

The proper disposal of chemical reagents is a critical component of laboratory safety and
environmental responsibility. For YM17E, a specific, publicly available Safety Data Sheet (SDS)
with detailed disposal procedures is not readily accessible. In the absence of explicit
instructions for YM17E, researchers must adhere to general best practices for chemical waste
management and consult with their institution's Environmental Health and Safety (EHS)
department. This guide provides a framework for the safe handling and disposal of YM17E,
grounded in established laboratory safety protocols.

Chemical and Physical Properties of YM17E

A summary of the known chemical and physical properties of YM17E, based on available data,
Is presented below. This information can be useful for EHS personnel in determining the
appropriate waste stream.
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Property Value Source
Molecular Formula C40H58CI2N602 PubChem[1]
Molecular Weight 725.8 g/mol PubChem[1]

1-cycloheptyl-1-[[3-
[[cycloheptyl-[[4-
(dimethylamino)phenyl]carbam

IUPAC Name oyllamino]methyl]phenyllmethy = PubChem][1]
]-3-[4-
(dimethylamino)phenyljurea;di
hydrochloride

CAS Number 124884-99-7 PubChem[1]

General Protocol for the Disposal of Laboratory
Chemical Waste

The following is a step-by-step guide for the proper disposal of chemical waste, which should
be applied to YM17E in the absence of specific instructions.

1. Waste ldentification and Classification:

o Treat YM17E as a hazardous waste unless confirmed otherwise by your institution's EHS
department.[2]

o Based on its chemical structure (containing aromatic amines and urea groups), it should be
handled with care. It is known to be an inhibitor of acyl-CoA acyltransferase (ACAT).

2. Waste Segregation:

e Do not mix YM17E waste with other chemical waste streams unless explicitly permitted by
your EHS department.

e Incompatible wastes must be kept separate to avoid violent reactions or the emission of
flammable or poisonous gases.
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e For example, acids and bases should be stored separately, and oxidizing agents should be
kept away from organic compounds.

3. Proper Containerization:

e Use a container that is compatible with the chemical waste. The container must be in good
condition, with no leaks or cracks.

e The container must be kept closed except when adding waste.
4. Labeling:

o Clearly label the waste container with "Hazardous Waste" and the full chemical name:
"YM17E" or its IUPAC name.

e The label should also include the date when the waste was first added to the container.

5. Storage:

» Store the waste container in a designated and secure "Satellite Accumulation Area” (SAA).
e The storage area should have secondary containment to catch any potential leaks.

6. Arrange for Professional Disposal:

e Contact your institution's EHS department to schedule a pickup for the hazardous waste.

» Do not attempt to dispose of chemical waste down the drain or in the regular trash.

lllustrative Workflow for Chemical Waste Disposal

The following diagram outlines the general decision-making process and procedural flow for
the safe disposal of laboratory chemical waste.
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Step 1: Assessment

Chemical Waste Generated
(e.g., YM17E)

Identify & Classify Waste
(Consult SDS/EHS)

Step 2: Segregatipn & Containment

Segregate Incompatible Wastes

Select Compatible Container

Step 3: Labelvng & Storage

Label with Contents & Hazard Info

Store in Designated Satellite
Accumulation Area (SAA)

Step 4: Disposal

Contact EHS for Pickup

Professional Disposal

Click to download full resolution via product page

Caption: General workflow for the safe disposal of laboratory chemical waste.
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Disclaimer: This information is intended as a general guide. Always prioritize your institution's
specific protocols and consult with your EHS department for definitive guidance on the disposal
of YM17E and other chemical wastes.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [Navigating the Disposal of YM17E: A Guide to Safe
Laboratory Practices]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3061551#ym17e-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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